Cas no 153040-07-4 (N,N-dimethyl-1-(triazol-1-yl)methanamine)

N,N-dimethyl-1-(triazol-1-yl)methanamine structure
153040-07-4 structure
Product Name:N,N-dimethyl-1-(triazol-1-yl)methanamine
CAS No:153040-07-4
MF:C5H10N4
MW:126.15969991684
CID:99043
PubChem ID:22393900
Update Time:2024-02-29

N,N-dimethyl-1-(triazol-1-yl)methanamine Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,3-Triazole-1-methanamine,N,N-dimethyl-
    • 1H-1,2,3-Triazole-1-methanamine,N,N-dimethyl-(9CI)
    • N,N-dimethyl-1-(triazol-1-yl)methanamine
    • Inchi: 1S/C5H10N4/c1-8(2)5-9-4-3-6-7-9/h3-4H,5H2,1-2H3
    • InChI Key: NLUVOVKIBRFRFI-UHFFFAOYSA-N
    • SMILES: N(C)(C)CN1C=CN=N1

Computed Properties

  • Exact Mass: 126.090546336g/mol
  • Monoisotopic Mass: 126.090546336g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 83
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 34

Experimental Properties

  • Density: 1.11±0.1 g/cm3(Predicted)
  • Boiling Point: 191.0±42.0 °C(Predicted)
  • pka: 5.55±0.28(Predicted)
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